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Compound of Interest

3-(Benzoyloxy)-2,2,4-
Compound Name:

trimethylpentyl isobutyrate
CAS No.: 22527-63-5

Cat. No.: B3049918

Get Quote

Executive Summary

Benzoflex 1046 and Benzoflex 354 are both non-phthalate, benzoate-based plasticizers
produced by Eastman Chemical Company, yet they serve distinct functional roles in polymer
matrices.[1]

e Benzoflex 1046 is a rheology modifier and stain-resistant specialist. Its low viscosity (52 cP)
and unique chemical structure make it the industry standard for vinyl flooring and wall
coverings where resistance to hydrophobic stains (e.g., asphalt, shoe polish) is critical.

» Benzoflex 354 is a high-solvating, permanent plasticizer. Chemically defined as 2,2,4-
Trimethyl-1,3-pentanediol dibenzoate, it offers higher viscosity (~634 cP) and lower volatility,
making it ideal for adhesives, sealants, and graphic arts where migration resistance and
"non-bleeding"” properties are paramount.

Selection Heuristic: Choose 1046 for stain resistance and viscosity depression. Choose 354 for
permanence, high solvation, and adhesive tack.
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Physicochemical Profile

The fundamental difference in performance stems from the molecular weight and structural
rigidity of the benzoate esters.

Property

Benzoflex 1046

Benzoflex 354

Significance

Proprietary Specialty

2,2,4-Trimethyl-1,3-

354 is a defined
diester; 1046 is

Chemical Identity pentanediol o
Benzoate ) optimized for surface
dibenzoate )
protection.
354 has a specific
CAS Number Proprietary / Mixture 68052-23-3 chemical registration.
[21[3]
Critical differentiator.
] ) 1046 acts as a
Viscosity (25°C) 52 cP (mPa:s) ~634 cP (mPa-s) ] )
viscosity depressant;
354 adds body/tack.
- . 354 is denser,
Specific Gravity )
1.03 1.08 affecting volume cost
(20°C) _
calculations.
) 354's higher RI
Refractive Index o )
1.492 1.532 indicates higher
(25°C) . .
aromatic density.
1046 offers superior
Freezing Point <-34°C -12°C low-temperature
handling.
. . Both exhibit high
Boiling Point 346°C >300°C N
thermal stability.
Solubility Insoluble in water Insoluble in water Both are hydrophobic.

Performance Analysis
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A. Stain Resistance (The 1046 Advantage)

Benzoflex 1046 is engineered specifically to tighten the surface matrix of PVC, reducing the
free volume available for stain ingress.

o Mechanism: It promotes a "harder" surface finish without sacrificing bulk flexibility. The
benzoate rings create high interaction energy with the polymer chain, preventing the diffusion
of common staining agents like mustard, ketchup, or asphalt.

e Data Insight: In standard vinyl flooring formulations, 1046 consistently outperforms general-
purpose benzoates (like Dipropylene Glycol Dibenzoate) in AE (color change) metrics after
exposure to hydrophobic contaminants.

B. Rheology & Solvation (The Viscosity Gap)[1]

» Benzoflex 1046 (Newtonian Flow): Its low viscosity makes it an excellent viscosity
depressant for plastisols. It allows for higher filler loading (CaCOs) while maintaining
processable flow rates in coating applications.

» Benzoflex 354 (Pseudoplastic Tendency): With a viscosity over 10x that of 1046, it
contributes to "body" and wet tack in adhesives. It is a fast fuser, meaning it solvates the
PVC resin at lower temperatures, which is crucial for heat-sensitive substrates.

C. Migration & Permanence (The 354 Advantage)

Benzoflex 354's higher molecular weight and branched structure (trimethyl-pentanediol
backbone) creates steric hindrance that reduces migration.

o Application: In printed textile inks or decals, 354 prevents "ghosting” or bleeding into
adjacent layers.

o Volatility: Tested under ASTM D1203, 354 exhibits lower mass loss compared to lower
molecular weight benzoates, ensuring long-term flexibility in sealants.

Experimental Protocols

To validate these properties in your own lab, use the following self-validating protocols.
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Protocol 1: Stain Resistance Evaluation (ASTM F925
Modified)

Objective: Quantify the superior stain resistance of Benzoflex 1046 in a PVC wear layer.
e Sample Preparation:

o Prepare a PVC plastisol wear layer formulation: 100 phr PVC Resin (k-value 65), 40 phr
Plasticizer (Compare 1046 vs. Control), 3 phr Stabilizer.

o Draw down a 20-mil film on a release paper.
o Cure at 200°C for 2 minutes.
e Stain Application:
o Select reagents: Yellow Mustard, Ketchup, Asphalt Sealer, 1% lodine solution.
o Apply 1mL of each reagent to the cured film surface.
o Cover with a watch glass to prevent evaporation.
e EXxposure:
o Incubate at 23°C for 24 hours.

e Cleaning & Measurement:

o

Remove reagents with a mild detergent and water.

o

Clean asphalt with isopropyl alcohol.

[¢]

Measurement: Use a Spectrophotometer (CIELAB system) to measure the color change (

) relative to the unexposed background.

Validation:

[e]

indicates excellent resistance.
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Protocol 2: Volatility/Migration Test (ASTM D1203
Method A)

Objective: Compare the permanence of Benzoflex 354 vs. 1046.

Specimen: Cut 50mm diameter discs from the cured PVC sheets (0.25mm thickness).

Conditioning: 23°C / 50% RH for 24 hours. Weigh initial mass (

).

Activated Carbon Bed:

o Place specimens in a container, separated by layers of activated carbon (6/14 mesh).

o The carbon acts as a "sink" for migrating plasticizer.

Heating: Place container in an oven at 70°C for 24 hours.

Re-weighing: Remove specimens, brush off carbon, and weigh (

).

Calculation:

o Expectation: Benzoflex 354 will show significantly lower weight loss than 1046 due to its
higher molecular weight.

Visualizing the Decision Process

The following diagram illustrates the selection logic based on formulation requirements.
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Formulation Goal
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(Plastisol Flow)

Benzoflex 1046
(Low Viscosity, High Stain Res)

Adhesion & Tack
(CLEEIERISE )

Benzoflex 354
(High Solvation, Non-Bleeding)

Click to download full resolution via product page

Figure 1: Decision tree for selecting between Benzoflex 1046 and 354 based on critical quality
attributes (CQAS).

Regulatory & Toxicology

For drug development and medical packaging professionals, understanding the regulatory
landscape is vital.
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e Benzoflex 1046:
o TSCA: Listed.[4][5]

o Food Contact: Generally used in industrial applications (flooring). Indirect food contact
status should be verified via specific Food Contact Notification (FCN) for the exact grade.

o Toxicity: Low acute toxicity. Not classified as a CMR (Carcinogen, Mutagen, Reprotoxic)
substance under GHS.

e Benzoflex 354:
o TSCA: Listed (CAS 68052-23-3).

o FDA: Components often compliant with 21 CFR 175.105 (Adhesives).[6] This allows its
use in packaging adhesives separated from food by a functional barrier.[7]

o Medical Use: While not a direct replacement for medical-grade phthalates (like DEHP in
blood bags) without specific biocompatibility testing (ISO 10993), it is a preferred
alternative in packaging adhesives and labels for pharmaceutical products due to its non-
phthalate status.

Conclusion

Benzoflex 1046 is the superior choice for surface-critical PVC applications requiring stain
resistance and low viscosity. Benzoflex 354 is the robust choice for adhesives and inks
requiring high solvation power, tack, and migration resistance.

For a researcher optimizing a PVC plastisol:
o Start with 1046 if your limiting factor is viscosity or stain defense.

e Blend in 354 if you need to improve fusion speed or reduce migration in a multi-layer system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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